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Compound of Interest

Compound Name: 1,2-Octanediol

Cat. No.: B041855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Octanediol, also known by its INCI name Caprylyl Glycol, is a versatile diol that has

garnered significant attention across various industries, including cosmetics, personal care,

and pharmaceuticals.[1] Its unique molecular structure, featuring a C8 carbon chain with two

hydroxyl groups on adjacent carbons, imparts a desirable combination of properties, including

antimicrobial, moisturizing, and stabilizing effects.[2][3] This technical guide provides a

comprehensive overview of the chemical and physical properties of 1,2-Octanediol, along with

experimental protocols and logical workflows relevant to its application in research and

development.

Chemical and Physical Properties
The chemical and physical characteristics of 1,2-Octanediol are fundamental to its functionality

and applications. These properties are summarized in the table below.

Table 1: Summary of Chemical and Physical Properties
of 1,2-Octanediol
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Property Value

Molecular Formula C₈H₁₈O₂[4]

CAS Number 1117-86-8[5]

Molecular Weight 146.23 g/mol

Appearance White semi-solid or colorless viscous liquid[4][5]

Melting Point 30-38 °C (86-100.4 °F; 303-311 K)[5][6]

Boiling Point 131-132 °C at 10 mmHg[7]

Density Approximately 0.914 - 0.9966 g/cm³[4][6]

Solubility in Water 3 g/L at 20 °C[6][8]

Solubility in Organic Solvents Soluble in ethanol and acetone[4]

Vapor Pressure >1 (vs air)[1]

Flash Point >230 °F (>110 °C)[6]

logP (o/w) 1.539 (estimated)[9]

Chemical Characteristics
Stability and Reactivity: 1,2-Octanediol is a stable compound under normal storage conditions.

[1] It is not highly reactive but will undergo typical reactions of alcohols, such as esterification

and etherification at the hydroxyl groups. It is incompatible with strong oxidizing agents.

Amphiphilic Nature: The molecule possesses both a hydrophilic (water-loving) diol head and a

lipophilic (oil-loving) octyl tail. This amphiphilic character is key to its function as a surfactant,

emulsifier, and solubilizer in formulations.[10]

Experimental Protocols
The following are generalized experimental protocols for determining key physical properties of

1,2-Octanediol.

Determination of Melting Point
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The melting point of 1,2-Octanediol can be determined using a standard capillary melting point

apparatus.

Methodology:

A small, dry sample of 1,2-Octanediol is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance first begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range.

Determination of Boiling Point
The boiling point of 1,2-Octanediol is determined at reduced pressure to prevent

decomposition.

Methodology:

A sample of 1,2-Octanediol is placed in a distillation flask.

The flask is connected to a vacuum distillation apparatus.

The pressure is reduced to the desired level (e.g., 10 mmHg).

The sample is heated, and the temperature at which the liquid boils and its vapor is in

equilibrium with the liquid is recorded as the boiling point at that pressure.

Determination of Solubility
The solubility of 1,2-Octanediol in water can be determined by the shake-flask method.

Methodology:

An excess amount of 1,2-Octanediol is added to a known volume of water at a specific

temperature (e.g., 20°C).
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The mixture is agitated (e.g., in a shaker bath) until equilibrium is reached.

The saturated solution is filtered to remove any undissolved solute.

The concentration of 1,2-Octanediol in the clear filtrate is determined using a suitable

analytical technique, such as gas chromatography (GC) or high-performance liquid

chromatography (HPLC).

Applications in Research and Drug Development
1,2-Octanediol is utilized in various applications due to its multifunctional properties:

Preservative and Antimicrobial Agent: It exhibits broad-spectrum antimicrobial activity,

making it an effective preservative in cosmetic and pharmaceutical formulations.[1][11] It can

also boost the efficacy of other preservatives.[3]

Humectant and Emollient: Its hydroxyl groups attract and retain water, providing moisturizing

benefits to the skin.[2] It also imparts a smooth, soft feel to formulations.[2]

Solvent and Stabilizer: It can be used as a solvent for other ingredients and helps to stabilize

emulsions.[1][12]

Penetration Enhancer: It can enhance the penetration of other active ingredients into the

skin.[13]

Pediculicide: It has been studied for its effectiveness in treating head louse infestations.[14]

Visualizations
Synthesis Workflow of 1,2-Octanediol
The synthesis of 1,2-octanediol can be achieved through the dihydroxylation of 1-octene. A

common method involves the use of formic acid and hydrogen peroxide.[15][16]
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General Synthesis Workflow for 1,2-Octanediol
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Caption: General synthesis workflow for 1,2-Octanediol.

Multifunctionality in Cosmetic Formulations
The following diagram illustrates the various roles 1,2-Octanediol plays in a cosmetic

formulation.
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Multifunctionality of 1,2-Octanediol in Cosmetics
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Caption: Multifunctionality of 1,2-Octanediol in cosmetics.

Safety Information
1,2-Octanediol is generally considered safe for use in cosmetic and personal care products.[1]

However, it can cause serious eye irritation. It is recommended to handle it with appropriate

personal protective equipment, including eye protection and gloves.[17] It is harmful to aquatic

life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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